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Triphenoxyvinylsilane: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Triphenoxyvinylsilane is an organosilane compound with a unique molecular structure that

combines a reactive vinyl group with three phenoxy groups. This combination of functionalities

makes it a compound of interest in materials science and potentially in biomedical applications.

This technical guide provides a comprehensive overview of the core physicochemical

properties of Triphenoxyvinylsilane, along with a discussion of its potential applications based

on the known reactivity of analogous vinylsilanes and phenoxysilanes. Due to the limited

publicly available data specifically on Triphenoxyvinylsilane, this guide leverages information

on similar compounds to present potential experimental protocols and explore its theoretical

utility in various research and development contexts.

Core Properties of Triphenoxyvinylsilane
Triphenoxyvinylsilane, also known as ethenyl(triphenoxy)silane, is characterized by the

following key identifiers and properties.
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Property Value Source

CAS Number 18666-65-4 [1]

Molecular Formula C₂₀H₁₈O₃Si [1]

Molecular Weight 334.4 g/mol [1]

Appearance Colorless liquid or solid [2]

Boiling Point 210 °C [2]

Density 1.13 g/cm³ [2]

Refractive Index 1.5620 [2]

Potential Applications and Research Areas
While specific research on Triphenoxyvinylsilane is limited, its structural features suggest

potential applications in several fields, primarily driven by the reactivity of the vinyl and phenoxy

groups.

Polymer Synthesis and Modification
The vinyl group of Triphenoxyvinylsilane can participate in polymerization reactions, such as

free-radical polymerization, to create novel silicone-based polymers.[3] The bulky phenoxy

groups would be expected to impart unique thermal and mechanical properties to the resulting

polymers.

Cross-linking Agent
Organofunctional silanes are widely used as cross-linking agents to improve the mechanical

strength and stability of composite materials.[4] Triphenoxyvinylsilane could theoretically act

as a bridge between inorganic fillers and organic polymer matrices.

Surface Modification
Silane coupling agents are frequently used to modify the surfaces of inorganic materials like

silica nanoparticles to improve their dispersion in organic media and to provide sites for further
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functionalization.[5][6][7] The phenoxy groups could alter the surface properties, potentially

enhancing compatibility with aromatic polymer matrices.

Dental Composites
Vinylsilanes are utilized in dental composites to functionalize filler particles, enhancing their

bond with the resin matrix.[8][9][10] While there is no specific data on Triphenoxyvinylsilane,

its vinyl functionality makes this a plausible area of investigation.

Experimental Protocols (Exemplary)
The following are detailed, exemplary methodologies for key experiments based on protocols

for analogous silane compounds. These should be considered as starting points for the

development of specific protocols for Triphenoxyvinylsilane.

Hydrolysis and Condensation of Triphenoxyvinylsilane
The formation of siloxane bonds from alkoxysilanes proceeds through hydrolysis of the alkoxy

groups to form silanols, followed by condensation of the silanols.[2][11][12]

Objective: To prepare a solution of hydrolyzed Triphenoxyvinylsilane for subsequent surface

modification or polymerization.

Materials:

Triphenoxyvinylsilane

Ethanol (anhydrous)

Deionized water

Acetic acid (for pH adjustment)

Magnetic stirrer and stir bar

pH meter

Procedure:
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Prepare an ethanol/water solvent mixture (e.g., 95:5 v/v).

Adjust the pH of the solvent mixture to 4.5-5.5 with acetic acid. The hydrolysis rate of silanes

is generally faster at acidic or alkaline pH.

While stirring, slowly add Triphenoxyvinylsilane to the solvent mixture to a final

concentration of 1-5% (w/v).

Continue stirring for a predetermined time (e.g., 1-2 hours) to allow for hydrolysis to occur.

The solution should be used relatively quickly as self-condensation can occur upon standing.

Surface Modification of Silica Nanoparticles (Exemplary
Protocol)
This protocol describes a general method for functionalizing the surface of silica nanoparticles

with a silane coupling agent.[13][14]

Objective: To covalently attach Triphenoxyvinylsilane to the surface of silica nanoparticles.

Materials:

Silica nanoparticles

Toluene (anhydrous)

Hydrolyzed Triphenoxyvinylsilane solution (from Protocol 3.1)

Centrifuge

Ultrasonicator

Oven

Procedure:

Disperse a known amount of silica nanoparticles in anhydrous toluene using an

ultrasonicator to create a uniform suspension.
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Add the hydrolyzed Triphenoxyvinylsilane solution to the nanoparticle suspension. The

amount of silane will depend on the desired surface coverage.

Reflux the mixture for several hours (e.g., 4-6 hours) with constant stirring under an inert

atmosphere (e.g., nitrogen).

Allow the mixture to cool to room temperature.

Collect the functionalized nanoparticles by centrifugation.

Wash the nanoparticles several times with toluene and then ethanol to remove unreacted

silane.

Dry the surface-modified nanoparticles in an oven at a controlled temperature (e.g., 80-100

°C).

Logical Relationships and Workflows
The following diagrams illustrate the fundamental chemical transformations and a general

experimental workflow for the application of Triphenoxyvinylsilane.
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Caption: Hydrolysis and condensation pathway of Triphenoxyvinylsilane.
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Caption: General experimental workflow for Triphenoxyvinylsilane applications.

Signaling Pathways and Drug Development
Currently, there is no published research directly implicating Triphenoxyvinylsilane in any

biological signaling pathways or drug development applications. The biological activity of

organosilanes is an emerging area of research, with some studies exploring silanols as

isosteres for bioactive molecules.[15] However, the potential toxicological profile of

Triphenoxyvinylsilane would need to be thoroughly evaluated before any consideration for

biomedical applications.

Conclusion
Triphenoxyvinylsilane is a chemical compound with potential utility in materials science,

particularly in the development of novel polymers and composite materials. While direct

experimental data is scarce, its structural analogy to other well-studied vinyl and phenoxy

silanes allows for the formulation of plausible synthetic and application protocols. Further

research is warranted to fully elucidate the properties and potential applications of this
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compound, especially in areas such as surface engineering and advanced materials. For

researchers in drug development, while direct applications are not yet identified, the principles

of silane chemistry may offer novel strategies for the modification of drug delivery vehicles or

diagnostic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Triphenoxyvinylsilane CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103467#triphenoxyvinylsilane-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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